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Compound of Interest

Compound Name:
Magnesium, bromo(4-

methylpentyl)-

Cat. No.: B6317085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview
Bromo(4-methylpentyl)magnesium, a Grignard reagent, is a potent organometallic compound

with significant applications in organic synthesis. Its utility lies in its ability to act as a strong

nucleophile and a base, enabling the formation of new carbon-carbon bonds. This technical

guide provides an in-depth overview of its properties, synthesis, and safe handling, with a focus

on its relevance in research and pharmaceutical development.

The CAS Registry Number for bromo(4-methylpentyl)magnesium is 7429-94-9[1][2][3]. This

compound is also known by several synonyms, including 4-methylpentylmagnesium bromide

and isohexylmagnesium bromide[4].

Chemical and Physical Properties
The fundamental properties of bromo(4-methylpentyl)magnesium are summarized in the table

below. These computed properties are essential for experimental design and reaction

stoichiometry calculations.
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Property Value Source

Molecular Formula C6H13BrMg PubChem[4]

Molecular Weight 189.38 g/mol PubChem[4]

IUPAC Name
magnesium;2-

methylpentane;bromide
PubChem[4]

InChI

InChI=1S/C6H13.BrH.Mg/c1-4-

5-6(2)3;;/h6H,1,4-5H2,2-

3H3;1H;/q-1;;+2/p-1

PubChem[4]

InChIKey
BZDFGMAKNIPSQZ-

UHFFFAOYSA-M
PubChem[4]

SMILES CC(C)CC[CH2-].[Mg+2].[Br-] PubChem[4]

Synthesis: Experimental Protocol
The synthesis of bromo(4-methylpentyl)magnesium follows the general procedure for Grignard

reagent formation. This involves the reaction of the corresponding alkyl halide with magnesium

metal in an anhydrous ethereal solvent.

Objective: To prepare a solution of bromo(4-methylpentyl)magnesium for use in subsequent

organic reactions.

Materials:

Magnesium turnings

1-bromo-4-methylpentane

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Nitrogen or Argon gas supply

Equipment:
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Three-necked round-bottom flask

Reflux condenser

Pressure-equalizing dropping funnel

Magnetic stirrer

Heating mantle

Schlenk line or inert atmosphere setup

Procedure:

Preparation of Glassware: All glassware must be thoroughly dried in an oven and assembled

while hot under a stream of inert gas (nitrogen or argon) to exclude atmospheric moisture.

Reaction Setup: Place the magnesium turnings in the three-necked flask. The flask is

equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. The entire

apparatus is maintained under a positive pressure of inert gas.

Initiation: Add a small crystal of iodine to the magnesium turnings. The iodine helps to

activate the magnesium surface.

Addition of Alkyl Halide: A solution of 1-bromo-4-methylpentane in anhydrous ether (or THF)

is placed in the dropping funnel. A small amount of this solution is added to the magnesium

turnings. The reaction is initiated, which is often indicated by a color change and gentle

refluxing of the solvent. If the reaction does not start, gentle heating may be applied.

Continuation of Reaction: Once the reaction has initiated, the remaining solution of 1-bromo-

4-methylpentane is added dropwise at a rate that maintains a steady reflux.

Completion: After the addition is complete, the reaction mixture is typically stirred and heated

under reflux for an additional period to ensure all the magnesium has reacted.

Storage and Use: The resulting Grignard reagent solution is a grayish, cloudy mixture. It

should be used immediately or stored under an inert atmosphere. The concentration of the

Grignard reagent can be determined by titration.
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Caption: Workflow for the synthesis of bromo(4-methylpentyl)magnesium.

Applications in Research and Drug Development
As a Grignard reagent, bromo(4-methylpentyl)magnesium is a valuable tool in synthetic organic

chemistry, particularly in the construction of complex molecules. Its primary role is as a source

of the nucleophilic 4-methylpentyl carbanion.

Key Reactions:

Reaction with Carbonyls: It readily reacts with aldehydes, ketones, and esters to form

secondary, tertiary, and tertiary alcohols, respectively. This is a fundamental transformation in

the synthesis of many pharmaceutical intermediates.

Nucleophilic Substitution: It can participate in nucleophilic substitution reactions with various

electrophiles.

Coupling Reactions: In the presence of appropriate catalysts, it can undergo cross-coupling

reactions to form new carbon-carbon bonds.

The 4-methylpentyl (isohexyl) group introduced by this reagent can be found in the side chains

of various biologically active molecules. Its branched, lipophilic nature can influence the

pharmacokinetic and pharmacodynamic properties of a drug candidate.
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Caption: Nucleophilic addition of a Grignard reagent to a carbonyl group.

Handling and Safety
Bromo(4-methylpentyl)magnesium is a highly reactive and hazardous substance that requires

careful handling in a controlled laboratory environment.

Key Hazards:

Flammability: It is typically supplied in a flammable ether solvent. The reagent itself can

ignite spontaneously in air.

Reactivity with Water: It reacts violently with water and other protic solvents (e.g., alcohols),

releasing flammable gases[5][6].

Corrosivity: It can cause severe skin burns and eye damage[5][7].

Safe Handling Procedures:

Inert Atmosphere: Always handle under an inert atmosphere (nitrogen or argon) to prevent

contact with air and moisture[5].
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Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab

coats, chemical-resistant gloves, and safety goggles or a face shield[6].

Ventilation: Work in a well-ventilated fume hood[5].

Fire Safety: Keep away from ignition sources. A Class D fire extinguisher (for combustible

metals) should be readily available. Do not use water to extinguish a Grignard reagent fire.

Storage: Store in a tightly sealed container under an inert atmosphere, away from heat and

moisture[5].

Hazard Statement Description

H224 Extremely flammable liquid and vapor[5]

H260
In contact with water releases flammable gases

which may ignite spontaneously[5]

H314 Causes severe skin burns and eye damage[5]

H336 May cause drowsiness or dizziness[5]
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Precautionary Statement Description

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking[5].

P223 Do not allow contact with water[5].

P231 + P232
Handle under inert gas. Protect from

moisture[5].

P280
Wear protective gloves/protective clothing/eye

protection/face protection[5].

P301 + P330 + P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting[5].

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P402 + P404
Store in a dry place. Store in a closed

container[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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